{5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl}methyl 2,2-dichloroacetate

• IUPAC Name: [5-(4-bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl 2,2-dichloroacetate
• InChI: InChI=1S/C14H10BrCl2F3N2O2S/c1-22-12(25-8-4-2-7(15)3-5-8)9(6-24-13(23)11(16)17)10(21-22)14(18,19)20/h2-5,11H,6H2,1H3
• InChI Key: JIOCSZWHISKQLV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)COC(=O)C(Cl)Cl)SC2=CC=C(C=C2)Br
• Molecular Formula: C14H10BrCl2F3N2O2S
• Molecular Weight: 478.1 g/mol

Description

{5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl}methyl 2,2-dichloroacetate is a useful research compound. Its molecular formula is C14H10BrCl2F3N2O2S and its molecular weight is 478.11. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

• A pharmacophore hybridization approach is used in drug design for anticancer properties. The synthesis of a novel pyrazoline-bearing hybrid molecule with 1,3,4-thiadiazole and dichloroacetic acid moieties demonstrates this application. The synthesized compound showed promising anticancer activity in vitro ["60 lines screening"] (Yushyn, Holota, & Lesyk, 2022).

Synthesis and Characterization for Biological Activities

• New N-phenylpyrazolyl aryl methanones derivatives containing the arylthio/sulfinyl/sulfonyl group were synthesized. Some of these compounds exhibited favorable herbicidal and insecticidal activities, showcasing their potential in agricultural chemistry (Wang et al., 2015).

Development of Anti-Inflammatory and Analgesic Agents

• A series of N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized. These showed potential as anti-inflammatory and analgesic agents, with a specific compound exhibiting significant activity without causing tissue damage in liver, kidney, colon, and brain (Küçükgüzel et al., 2013).

Development of Antimicrobial Agents

• Synthesis of functionalized pyrazole derivatives has been explored for their antimicrobial properties. This involves multi-step reactions and characterization through various techniques, indicating their potential in developing new antimicrobial agents (Chopde, Meshram, & Pagadala, 2012).

Applications in Fluorescence Studies

• Pyrazoline derivatives have been studied for their fluorescence properties. This is crucial in applications like bioimaging and the development of fluorescent probes (Ibrahim et al., 2016).

Exploration in Organosulfur Compounds

• Organosulfur compounds, including those with pyrazole carboxamide structures, have shown efficacy and a strong correlation between insecticidal activities and physical properties. This underscores their potential as crop-protecting agents (Lim, Lee, & Park, 2019).